![molecular formula C15H22FN3O3S B2932777 6-[(2S)-2-Methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride CAS No. 2248464-38-0](/img/structure/B2932777.png)
6-[(2S)-2-Methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride
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Overview
Description
6-[(2S)-2-Methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride, also known as MOPS, is a chemical compound that has been widely used in scientific research for its unique properties. MOPS is a sulfonate buffer that can maintain a stable pH level in a wide range of conditions, making it an essential tool in cell culture and biochemical experiments.
Mechanism of Action
6-[(2S)-2-Methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride acts as a buffer by accepting or donating protons to maintain a stable pH level. It has a pKa of 7.2, which makes it an effective buffer in the physiological pH range. This compound can also chelate metal ions, which makes it useful in enzyme assays and protein purification.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on biological systems, making it an ideal buffer for cell culture and biochemical experiments. It does not interfere with the activity of enzymes or the growth of cells. This compound has also been shown to have low toxicity, making it safe to use in laboratory settings.
Advantages and Limitations for Lab Experiments
The advantages of using 6-[(2S)-2-Methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride as a buffer include its ability to maintain a stable pH level in a wide range of conditions, its low toxicity, and its minimal effects on biological systems. However, this compound has some limitations, including its cost and the fact that it cannot be used in some applications, such as in the presence of reducing agents.
Future Directions
There are several future directions for the use of 6-[(2S)-2-Methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride in scientific research. One area of interest is in the development of drug delivery systems using this compound as a stabilizer. This compound can also be used in the synthesis of nanoparticles for use in drug delivery and imaging. Additionally, this compound can be used in the development of biosensors for the detection of biomolecules. Overall, this compound has a wide range of potential applications in scientific research.
Synthesis Methods
6-[(2S)-2-Methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride can be synthesized through a multistep process that involves the reaction of 3-chloro-6-(trifluoromethyl)pyridine with piperazine and oxane. The resulting intermediate is then treated with sodium hydroxide and sulfonyl chloride to produce this compound. The synthesis method has been optimized to produce high yields of pure this compound, making it readily available for scientific research.
Scientific Research Applications
6-[(2S)-2-Methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride has been widely used in scientific research for its unique buffering properties. It can maintain a stable pH level in a wide range of conditions, making it an essential tool in cell culture and biochemical experiments. This compound has been used in the preparation of cell culture media, protein purification, and enzyme assays. It is also used in the synthesis of nanoparticles and drug delivery systems.
properties
IUPAC Name |
6-[(2S)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]pyridine-3-sulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22FN3O3S/c1-12-11-18(13-4-8-22-9-5-13)6-7-19(12)15-3-2-14(10-17-15)23(16,20)21/h2-3,10,12-13H,4-9,11H2,1H3/t12-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFUGUNLHHSGHTF-LBPRGKRZSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C2=NC=C(C=C2)S(=O)(=O)F)C3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CN(CCN1C2=NC=C(C=C2)S(=O)(=O)F)C3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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